Cas no 498561-01-6 (4-Isothiazolecarbonitrile,5-[4-[4-(4-cyanophenoxy)butoxy]phenyl]-3-(methylthio)-)

• Product Name: 4-Isothiazolecarbonitrile,5-[4-[4-(4-cyanophenoxy)butoxy]phenyl]-3-(methylthio)-
• CAS No: 498561-01-6
• MF: C₂₂H₁₉N₃O₂S₂
• MW: 421.535162210464
• CID: 1551946
• Update Time: 2024-08-24

4-Isothiazolecarbonitrile,5-[4-[4-(4-cyanophenoxy)butoxy]phenyl]-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile,5-[4-[4-(4-cyanophenoxy)butoxy]phenyl]-3-(methylthio)-
• 4-Isothiazolecarbonitrile, 5-[4-[4-(4-cyanophenoxy)butoxy]phenyl]-3-(methylthio)-

• Inchi： 1S/C22H19N3O2S2/c1-28-22-20(15-24)21(29-25-22)17-6-10-19(11-7-17)27-13-3-2-12-26-18-8-4-16(14-23)5-9-18/h4-11H,2-3,12-13H2,1H3
• InChI Key： GYBCCWPXZQEJSC-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(OCCCCOC3=CC=C(C#N)C=C3)C=C2)=C(C#N)C(SC)=N1

Computed Properties

• Exact Mass: 421.09207

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 592.5±50.0 °C(Predicted)
• PSA: 78.93
• pka: -0.39±0.30(Predicted)